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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of formanilide in

water and a range of organic solvents. The information is curated to support research,

development, and formulation activities where formanilide is a key component. This guide

includes quantitative solubility data, detailed experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of formanilide varies significantly across different solvents, a critical

consideration for its application in synthesis, purification, and formulation. Below is a

compilation of available quantitative solubility data, presented for straightforward comparison.

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 20 2.54[1][2]

Water 25 2.86[1][2]

Benzene Not Specified > 10

Diethyl Ether Not Specified > 10

Ethanol Not Specified > 10
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Note: The data for organic solvents indicates high solubility, and for practical purposes in many

applications, formanilide can be considered freely soluble in these solvents. However, for

precise applications such as crystallography or quantitative analysis, it is recommended to

determine the solubility under the specific experimental conditions.

Experimental Protocol for Solubility Determination:
Gravimetric Method
The gravimetric method is a reliable and widely used technique for determining the solubility of

a solid in a liquid. It involves the preparation of a saturated solution, followed by the separation

and quantification of the dissolved solute.

Materials and Apparatus
Formanilide (solid)

Solvent of interest

Analytical balance (accurate to ±0.0001 g)

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

Pre-weighed evaporation dish or beaker

Drying oven

Desiccator

Volumetric flasks and pipettes

Procedure
Preparation of a Saturated Solution:

Add an excess amount of solid formanilide to a known volume of the solvent in a sealed

container (e.g., a screw-cap flask). The presence of undissolved solid is crucial to ensure
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saturation.

Place the container in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period to allow it to reach equilibrium. The time required

to reach equilibrium can vary depending on the solvent and temperature and may range

from several hours to days. It is advisable to monitor the concentration of the supernatant

over time until it becomes constant.

Separation of the Saturated Solution:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-heated or pre-cooled pipette to maintain the experimental temperature and avoid

precipitation or further dissolution.

Immediately filter the withdrawn solution using a filter membrane that is compatible with

the solvent to remove any remaining solid particles.

Gravimetric Analysis:

Transfer the filtered saturated solution to a pre-weighed, clean, and dry evaporation dish.

Record the exact volume of the solution transferred.

Carefully evaporate the solvent in a drying oven at a temperature below the boiling point of

the solvent and the decomposition temperature of formanilide. Ensure complete removal

of the solvent.

Once the solvent is fully evaporated, transfer the evaporation dish to a desiccator to cool

to room temperature without absorbing atmospheric moisture.

Weigh the evaporation dish containing the dried formanilide residue on an analytical

balance.

Repeat the drying and weighing steps until a constant weight is achieved.
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Calculation of Solubility:

Calculate the mass of the dissolved formanilide by subtracting the initial weight of the

empty evaporation dish from the final constant weight.

The solubility is then expressed as the mass of formanilide per volume of solvent (e.g.,

g/100 mL).

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of saturated solution (mL)) x 100

Experimental Workflow Visualization
The following diagram illustrates the logical steps of the gravimetric method for determining the

solubility of formanilide.
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Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Formanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094145#solubility-of-formanilide-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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